Cas no 399034-02-7 (3-Hydroxy-2-(methanesulfonyl)prop-2-enenitrile)

• Product Name: 3-Hydroxy-2-(methanesulfonyl)prop-2-enenitrile
• CAS No: 399034-02-7
• MF: C₄H₅NO₃S
• MW: 147.152399778366
• CID: 2825726
• PubChem ID: 71359111
• Update Time: 2025-04-21

3-Hydroxy-2-(methanesulfonyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• DTXSID60782976
• 3-Hydroxy-2-(methanesulfonyl)prop-2-enenitrile
• 399034-02-7

• Inchi： 1S/C4H5NO3S/c1-9(7,8)4(2-5)3-6/h3,6H,1H3
• InChI Key： BWIQGYQNJRSLQN-UHFFFAOYSA-N
• SMILES： S(C(C#N)=CO)(C)(=O)=O

Computed Properties

• Exact Mass: 146.99901420Da
• Monoisotopic Mass: 146.99901420Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.7
• Topological Polar Surface Area: 86.5Ų